3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)butanoyl]-3-methylpiperidine

• IUPAC Name: 1-[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-4-imidazol-1-ylbutan-1-one
• InChI: InChI=1S/C21H27N3O3/c1-21(13-17-5-6-18-19(12-17)27-16-26-18)7-3-10-24(14-21)20(25)4-2-9-23-11-8-22-15-23/h5-6,8,11-12,15H,2-4,7,9-10,13-14,16H2,1H3
• InChI Key: FPCMDTGUSJCEKU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)CCCN2C=CN=C2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)butanoyl]-3-methylpiperidine" often involves multiple steps, starting from basic building blocks like carboxylic acids, through to the formation of more complex structures such as 1,3,4-oxadiazole, piperidine, and imidazole derivatives. These processes might involve reactions like alkylation, condensation, and cyclization under various conditions (Aziz‐ur‐Rehman et al., 2017).

Molecular Structure Analysis

Structural elucidation of compounds akin to "3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)butanoyl]-3-methylpiperidine" is typically achieved using various spectroscopic techniques such as UV-Vis, IR, NMR (both 1H and 13C), mass spectrometry, and sometimes X-ray crystallography. These methods help in confirming the presence of key functional groups and the overall structure of the compound (Y. Ünver et al., 2009).

Chemical Reactions and Properties

Compounds similar to the one often undergo various chemical reactions, including rearrangements, conjugate additions, and interactions with other chemical species. These reactions can lead to the formation of new compounds with different structural and functional attributes, providing insight into the reactivity and stability of the core structure (C. Afshar et al., 1987).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline structure of compounds like "3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)butanoyl]-3-methylpiperidine" are crucial for understanding their behavior in different environments and applications. These properties can be determined through a combination of experimental techniques and theoretical calculations (H. Vahedi et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with various reagents, are essential for determining the potential applications and handling requirements of the compound. Studies on related compounds often involve investigating their behavior under different chemical conditions and their interaction with biological molecules (A. Nasser et al., 2010).